CFTR Activator
  • Ivacaftor-d9
    Ivacaftor-d9
    • Cat. No.:
    • B606829
    • CAS No.:
    • 1413431-07-8
    • Molecular Formula:
    • C24H28N2O3
    • Molecular Weight:
    • 401.5 g/mol
    Description
    Deutivacaftor is under investigation in clinical trial NCT03227471 (A Study of VX-445 in Healthy Subjects and Subjects With Cystic Fibrosis).
    Deutivacaftor is a Cystic Fibrosis Transmembrane Conductance Regul...
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  • Icenticaftor
    Icenticaftor
    • Cat. No.:
    • B608049
    • CAS No.:
    • 1334546-77-8
    • Molecular Formula:
    • C12H13F6N3O3
    • Molecular Weight:
    • 361.24 g/mol
    Description
    ICENTICAFTOR is a small molecule drug with a maximum clinical trial phase of II (across all indications) and has 4 investigational indications.
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  • GLPG2451
    GLPG2451
    • Cat. No.:
    • B1653926
    • CAS No.:
    • 2055015-61-5
    • Molecular Formula:
    • C16H16F3N3O5S
    • Molecular Weight:
    • 419.4 g/mol
    Description
    GLPG2451 is a useful research compound. Its molecular formula is C16H16F3N3O5S and its molecular weight is 419.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality GLPG2451 suitable for many re...
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  • Glafenine hydrochloride
    Glafenine hydrochloride
    • Cat. No.:
    • B1663496
    • CAS No.:
    • 65513-72-6
    • Molecular Formula:
    • C19H18Cl2N2O4
    • Molecular Weight:
    • 409.3 g/mol
    Description
    Glafenine hydrochloride is a non-narcotic analgesic and non-steroidal anti-inflammatory drug. It is an ABCG2 inhibitor with an IC50 of 3.2 μM.
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  • RP107
    RP107
    • Cat. No.:
    • B1665715
    • CAS No.:
    • 496864-16-5
    • Molecular Formula:
    • C16H17N3O
    • Molecular Weight:
    • 267.33 g/mol
    Description
    4-(7-butyl-1,5-dihydropyrrolo[2,3-b]pyrazin-6-ylidene)-1-cyclohexa-2,5-dienone is a member of quinomethanes.
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  • KM11060
    KM11060
    • Cat. No.:
    • B1673669
    • CAS No.:
    • 774549-97-2
    • Molecular Formula:
    • C19H17Cl2N3O2S
    • Molecular Weight:
    • 422.3 g/mol
    Description
    KM11060 is a mutated F508del cystic fibrosis transmembrane conductance regulator (CFTR) corrector. The most common mutation (~90%) in the CFTR gene is a deletion of phenylalanine 508 (F508del). KM11060 is an ana...
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  • SRI-41315
    SRI-41315
    • Cat. No.:
    • B8236649
    • CAS No.:
    • Molecular Formula:
    • C22H19N3O2
    • Molecular Weight:
    • 357.4 g/mol
    Description
    SRI-41315 is a useful research compound. Its molecular formula is C22H19N3O2 and its molecular weight is 357.4 g/mol. The purity is usually 95%.
    BenchChem offers high-quality SRI-41315 suitable for many res...
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  • CFTR activator 2
    CFTR activator 2
    • Cat. No.:
    • B10816943
    • CAS No.:
    • Molecular Formula:
    • C27H27N3O3
    • Molecular Weight:
    • 441.5 g/mol
    Description
    CFTR activator 2 is a useful research compound. Its molecular formula is C27H27N3O3 and its molecular weight is 441.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CFTR activator 2 suitabl...
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  • CFTR activator 1
    CFTR activator 1
    • Cat. No.:
    • B10856130
    • CAS No.:
    • Molecular Formula:
    • C27H27N5O4
    • Molecular Weight:
    • 485.5 g/mol
    Description
    CFTR activator 1 is a useful research compound. Its molecular formula is C27H27N5O4 and its molecular weight is 485.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CFTR activator 1 suitabl...
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  • CFTR activator 1
    CFTR activator 1
    • Cat. No.:
    • B15572324
    • CAS No.:
    • Molecular Formula:
    • C27H27N5O4
    • Molecular Weight:
    • 485.5 g/mol
    Description
    CFTR activator 1 is a useful research compound. Its molecular formula is C27H27N5O4 and its molecular weight is 485.5 g/mol. The purity is usually 95%.
    BenchChem offers high-quality CFTR activator 1 suitabl...
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